Cas no 2022655-45-2 (1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2022655-45-2
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 5909270
• PubChem ID: 165885289
• Update Time: 2025-07-21

1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol
• 2022655-45-2
• EN300-1958775
• 1-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]propan-2-ol

• Inchi： 1S/C10H11ClF3NO/c1-9(16,5-15)7-4-6(10(12,13)14)2-3-8(7)11/h2-4,16H,5,15H2,1H3
• InChI Key： QUCPPCYOVMISAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C)(CN)O

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol

Recent Advances in the Study of 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol (CAS: 2022655-45-2)

The compound 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol (CAS: 2022655-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol, highlighting its efficient production via a multi-step process involving chiral resolution to achieve high enantiomeric purity. The study emphasized the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for further modifications.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of certain neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo studies demonstrated its ability to cross the blood-brain barrier, suggesting its potential utility in treating conditions such as depression and anxiety. Furthermore, its unique chemical structure has been linked to reduced off-target effects compared to existing therapeutics.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol with its biological targets. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the binding mechanisms and the role of the chloro and trifluoromethyl groups in stabilizing these interactions. These findings are instrumental in guiding the design of derivatives with improved efficacy and selectivity.

In conclusion, 1-amino-2-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol represents a promising candidate for further drug development. Its unique structural features and demonstrated pharmacological properties make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthetic routes, exploring additional therapeutic applications, and conducting preclinical trials to assess its safety and efficacy in more complex biological systems.